Cas no 62214-23-7 (Propanamide, 2-amino-3-(aminooxy)-N-butyl-, (R)-, ethanedioate (2:5))

• Product Name: Propanamide, 2-amino-3-(aminooxy)-N-butyl-, (R)-, ethanedioate (2:5)
• CAS No: 62214-23-7
• MF: C₂₄H₄₄N₆O₂₄
• MW: 800.63196849823
• CID: 454287
• PubChem ID: 71388762
• Update Time: 2025-04-19

Propanamide, 2-amino-3-(aminooxy)-N-butyl-, (R)-, ethanedioate (2:5) Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-amino-3-(aminooxy)-N-butyl-, (R)-, ethanedioate (2:5)
• (2R)-2-amino-3-aminooxy-N-butylpropanamide,oxalic acid
• DTXSID50810813
• Oxalic acid--O-amino-N-butyl-D-serinamide (5/2)
• 62214-23-7

• Inchi： 1S/2C7H17N3O2.5C2H2O4/c2*1-2-3-4-10-7(11)6(8)5-12-9;5*3-1(4)2(5)6/h2*6H,2-5,8-9H2,1H3,(H,10,11);5*(H,3,4)(H,5,6)/t2*6-;;;;;/m11...../s1
• InChI Key： DKNWGECYQLPCCN-UYVMYUQXSA-N
• SMILES： O(C[C@H](C(NCCCC)=O)N)N.O(C[C@H](C(NCCCC)=O)N)N.OC(C(=O)O)=O.OC(C(=O)O)=O.OC(C(=O)O)=O.OC(C(=O)O)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 800.24072
• Monoisotopic Mass: 800.24069629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 54
• Rotatable Bond Count: 17
• Complexity: 201
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 554Ų

Experimental Properties

• PSA: 553.74